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1,1-Dimethyl-2,3-dihydro-1H-

inden-4-amine

CAS No.: 88297-77-2

Cat. No.: B3058178

Get Quote

Executive Summary
This technical guide provides a comprehensive framework for assessing the metabolic stability

of 1,1-dimethylindan-4-amine, a pharmacophore combining a lipophilic indane core with an

electron-rich aniline moiety. Unlike simple indanes, the gem-dimethyl substitution at the C1

position introduces significant steric occlusion, theoretically blocking classic benzylic oxidation

at this site. Consequently, metabolic clearance is predicted to shift toward N-acetylation, N-

oxidation, and C3-benzylic hydroxylation.

This document outlines the structural rationale for these predictions, defines a self-validating in

vitro experimental protocol using liver microsomes, and provides the mathematical models

required to translate raw half-life data into intrinsic clearance (

) values.

Part 1: Structural Analysis & Metabolic Liabilities
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Chemical Architecture
The molecule consists of a fused benzene and cyclopentane ring (indane).

Position 1: Substituted with two methyl groups (gem-dimethyl). This is a "metabolic block,"

preventing CYP450-mediated hydroxylation at this typically labile benzylic carbon.

Position 4: Substituted with a primary amine (-NH

). This activates the aromatic ring (electron-donating) and serves as a direct handle for
conjugation.

Position 3: The remaining accessible benzylic position.

Predicted Sites of Metabolism (SOM)
Based on Structure-Activity Relationships (SAR) of aniline and indane derivatives, the following

metabolic pathways are predicted:

Priority Site Pathway
Enzyme
System

Likelihood

Primary N-Atom (C4) N-Acetylation NAT1 / NAT2 High (Phase II)

Secondary C3 (Benzylic) Hydroxylation
CYP2D6 /

CYP3A4

Moderate (Phase

I)

Tertiary C5 / C7
Aromatic

Hydroxylation

CYP450

(General)
Moderate

Quaternary N-Atom (C4) N-Oxidation FMO / CYP Low-Moderate

The "Gem-Dimethyl" Effect
The 1,1-dimethyl substitution is a strategic medicinal chemistry modification. In standard

indanes, C1-hydroxylation is rapid. By blocking this, the molecule's metabolic half-life (

) is likely extended, forcing enzymes to attack the sterically hindered C3 position or the
aromatic ring.
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Part 2: In Silico Prediction & Pathway Visualization
The following diagram illustrates the predicted metabolic cascade. It highlights the shift from

C1-oxidation (blocked) to C3-oxidation and N-conjugation.
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Figure 1: Predicted metabolic tree for 1,1-dimethylindan-4-amine. Note the blockade of C1

metabolism and diversion to N-acetylation and C3-hydroxylation.

Part 3: Experimental Validation Protocol
To validate these predictions, a Microsomal Stability Assay is the industry gold standard. This

protocol uses Liver Microsomes (LM) to simulate Phase I metabolism.

Reagents & Materials
Test Compound: 1,1-dimethylindan-4-amine (10 mM stock in DMSO).

Enzyme Source: Pooled Human Liver Microsomes (HLM) and Rat Liver Microsomes (RLM)

(20 mg/mL protein concentration).
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Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4

U/mL G6P-Dehydrogenase, 3.3 mM MgCl

).

Buffer: 100 mM Potassium Phosphate (pH 7.4).

Stop Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).

Step-by-Step Workflow
Preparation: Dilute test compound to 1

M in Phosphate Buffer (0.1% DMSO final).

Pre-Incubation: Mix 1

M compound with microsomes (0.5 mg/mL final protein) in buffer. Incubate at 37°C for 5
minutes.

Initiation: Add NADPH regenerating system to start the reaction (

).

Sampling: At defined time points (0, 5, 15, 30, 45, 60 min), remove 50

L aliquots.

Quenching: Immediately dispense aliquot into 150

L ice-cold Stop Solution to precipitate proteins.

Processing: Centrifuge at 4,000 rpm for 20 mins. Collect supernatant for LC-MS/MS

analysis.

Workflow Diagram

1. Pre-Incubation
(Microsomes + Cmpd)

37°C, 5 min

2. Initiation
(+ NADPH)

3. Sampling Loop
(0, 5, 15... 60 min)

4. Quench
(+ ACN/IS)

At each
timepoint 5. Analysis

(LC-MS/MS)
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Figure 2: Microsomal stability assay workflow ensuring precise kinetic data capture.

Part 4: Data Interpretation & Calculation
Determining Half-Life ( )
Plot the natural log (ln) of the % Parent Remaining (y-axis) vs. Time (x-axis). The slope (

) of the linear regression represents the elimination rate constant.

Intrinsic Clearance ( )
Intrinsic clearance is the measure of enzyme activity independent of blood flow or protein

binding.

Interpretation Guide

(Human) Classification
Implication for 1,1-
dimethylindan-4-amine

< 12

L/min/mg
Low Clearance

Gem-dimethyl successfully

blocks metabolism. Good oral

bioavailability predicted.

12 - 47

L/min/mg
Moderate Clearance

C3-hydroxylation or N-

acetylation is occurring but

slow.

> 47

L/min/mg
High Clearance

Rapid turnover. Likely

extensive N-oxidation or

aromatic hydroxylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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